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Compound of Interest

Compound Name: R-96544

Cat. No.: B10768389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
R-96544 is a potent and selective antagonist of the 5-hydroxytryptamine 2A (5-HT2A) receptor.

[1] As the active metabolite of the prodrug R-102444, it is a valuable tool for investigating the

role of the 5-HT2A receptor in various physiological and pathological processes.[1] These

application notes provide detailed protocols for the subcutaneous administration of R-96544 in

mice, including formulation, dosing guidelines, and experimental procedures. The information is

intended to aid researchers in designing and executing in vivo studies to evaluate the efficacy

and mechanism of action of this compound.
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Property Value Reference

Full Chemical Name

(2R,4R)-2-[2-[2-[2-(3-

methoxy)phenyl]ethyl]phenoxy]

ethyl-4-hydroxy-1-

methylpyrrolidine hydrochloride

[1]

Molecular Weight 391.94 g/mol [1]

Formula C₂₂H₂₉NO₃·HCl [1]

Solubility
Soluble to 100 mM in water

and DMSO
[1]

Purity ≥98% [1]

Storage Store at room temperature [1]

Mechanism of Action
Selective 5-HT2A receptor

antagonist
[1]

Ki for 5-HT2A Receptor 1.6 nM [1]

Table 2: Dosing Guidelines for R-96544 in Mice
(Subcutaneous Administration)

Application Mouse Model Dose Range
Dosing
Frequency

Reference

Acute

Pancreatitis

Choline-deficient,

ethionine-

supplemented

diet

10 - 100 mg/kg Twice daily (bid)

Note: Pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life for the

subcutaneous administration of R-96544 in mice are not readily available in the public domain.

Researchers are advised to conduct their own pharmacokinetic studies to determine these

parameters for their specific experimental conditions.
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Formulation of R-96544 for Subcutaneous Injection
Objective: To prepare a sterile and biocompatible solution of R-96544 suitable for

subcutaneous administration in mice.

Materials:

R-96544 hydrochloride powder

Sterile water for injection or sterile phosphate-buffered saline (PBS)

Dimethyl sulfoxide (DMSO) (optional, for initial solubilization)

Sterile 0.22 µm syringe filters

Sterile vials

Vortex mixer

pH meter and sterile solutions for pH adjustment (e.g., 0.1 M HCl and 0.1 M NaOH)

Procedure:

Calculate the required amount of R-96544: Based on the desired concentration and final

volume, calculate the mass of R-96544 hydrochloride needed.

Solubilization:

Aqueous-based formulation (recommended): R-96544 is soluble in water up to 100 mM.[1]

Directly dissolve the calculated amount of R-96544 in sterile water for injection or sterile

PBS. Vortex thoroughly until the compound is completely dissolved.

DMSO-based formulation (if necessary): For higher concentrations or if solubility issues

arise, R-96544 can be dissolved in a small amount of DMSO (up to 100 mM) first.[1]

Subsequently, dilute the DMSO stock with sterile water for injection or PBS to the final

desired concentration. Ensure the final concentration of DMSO is as low as possible

(ideally less than 10%) to minimize potential toxicity.
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pH Adjustment (Optional but Recommended): Check the pH of the final solution. If

necessary, adjust the pH to a physiologically compatible range (typically pH 6.5-7.5) using

sterile 0.1 M HCl or 0.1 M NaOH.

Sterilization: Sterilize the final solution by passing it through a sterile 0.22 µm syringe filter

into a sterile vial.

Storage: Store the sterile formulation at 2-8°C for short-term use. For long-term storage,

consult the manufacturer's recommendations and consider storing aliquots at -20°C or

-80°C.

Protocol for Subcutaneous Administration in Mice
Objective: To administer the prepared R-96544 solution to mice via the subcutaneous route.

Materials:

Prepared sterile R-96544 solution

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 27-30 gauge)

Mouse restraint device (optional)

70% ethanol

Gauze pads

Procedure:

Animal Preparation:

Weigh each mouse to accurately calculate the injection volume based on its body weight

and the desired dose (mg/kg).

Properly restrain the mouse. This can be done manually by scruffing the loose skin over

the neck and shoulders or by using a restraint device.
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Injection Site Preparation:

The preferred site for subcutaneous injection is the loose skin over the interscapular

region (scruff of the neck).

Wipe the injection site with a gauze pad moistened with 70% ethanol and allow it to dry.

Injection Technique:

Create a "tent" of skin at the injection site by gently lifting the skin with your thumb and

forefinger.

Insert the needle, bevel up, at the base of the skin tent, parallel to the body.

Gently pull back on the syringe plunger to aspirate and check for blood. If blood appears in

the syringe hub, withdraw the needle and re-insert it in a different location.

If no blood is aspirated, slowly and steadily inject the calculated volume of the R-96544
solution.

Withdraw the needle and apply gentle pressure to the injection site with a dry gauze pad

for a few seconds to prevent leakage.

Post-injection Monitoring:

Return the mouse to its cage and monitor for any immediate adverse reactions, such as

distress or leakage from the injection site.

Observe the animals regularly according to the experimental protocol for any signs of local

irritation, inflammation, or other adverse effects.

Mandatory Visualizations
Caption: 5-HT2A Receptor Signaling Pathway and Mechanism of R-96544 Action.
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Caption: Experimental Workflow for Subcutaneous Administration of R-96544 in Mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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